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Compound of Interest

Compound Name: m-Tolyltetrazolium Red Formazan
Cat. No.: B13809543
Get Quote
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Abstract & Core Directive

m-Tolyltetrazolium Red (2,5-Diphenyl-3-(m-tolyl)tetrazolium chloride) is a specialized redox
indicator used to assess cellular viability, microbial growth, and tissue metabolic activity.
Structurally similar to the common 2,3,5-Triphenyltetrazolium chloride (TTC), this derivative
incorporates a meta-methyl group on one phenyl ring, altering its lipophilicity and redox
Kinetics.

This guide provides a rigorous, field-proven protocol for preparing high-quality stock solutions.
Unlike generic recipes, this protocol addresses the specific solubility constraints and stability
profiles of the m-tolyl derivative, ensuring reproducibility in quantitative assays.

Scientific Background & Mechanism
Chemical Identity[1][2][3][4]

o Common Name: m-Tolyltetrazolium Red[1]
o Systematic Name: 2,5-Diphenyl-3-(m-tolyl)tetrazolium chloride[2]

e CAS Number: 88159-25-5[2]
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e Molecular Formula: C20H17CINa4
e Molecular Weight: ~348.83 g/mol

o Appearance: White to pale yellow/orange crystalline powder.

Mechanism of Action

The utility of m-Tolyltetrazolium Red relies on its ability to function as an artificial electron

acceptor. In metabolically active cells, dehydrogenase enzymes (specifically within the electron
transport chain) transfer electrons to the tetrazolium ring. This reduction cleaves the tetrazolium
ring, converting the water-soluble, colorless (or pale) salt into a water-insoluble, deeply colored

formazan precipitate.[3][4][5]

Key Distinction: The m-tolyl substituent adds steric bulk and lipophilicity compared to standard
TTC, potentially affecting membrane permeability and the crystallization pattern of the resulting

formazan.
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Figure 1: Mechanism of Action. The enzymatic reduction of the tetrazolium salt yields a colored
formazan precipitate, serving as a proxy for metabolic activity.[4][6]

Materials & Equipment
Reagents
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Component

Grade

Recommended Source /
Notes

m-Tolyltetrazolium Red

High Purity (>98%)

Verify CAS 88159-25-5.
Protect from light.[4][7]

Solvent A (Aqueous)

PBS (pH 7.[8]4) or 0.9% Saline

For immediate use or short-

term storage.

Solvent B (Organic)

DMSO (Anhydrous) or Ethanol

For high-concentration long-

term stocks.

Sterilization

0.22 um PES/PVDF Filter

Do not autoclave tetrazolium

salts.

Equipment

e Analytical Balance (Precision 0.1 mg)

Vortex Mixer[6][9]

Spectrophotometer (for QC)

Magnetic Stirrer (for volumes >50 mL)

Amber Microcentrifuge Tubes or Glass Vials (Light protection is critical)

Protocol: Stock Solution Preparation
Strategic Choice: Aqueous vs. Organic Stock

o Choose Aqueous (Protocol A) if you are performing standard histology or immediate cell

viability assays where organic solvents might interfere.

e Choose Organic (Protocol B) if you require a highly concentrated master stock (e.g., 50

mg/mL) for long-term storage or if the specific batch shows poor solubility in neutral buffer.

Protocol A: Aqueous Stock (1% wl/v or 10 mg/mL)

Best for: Histological staining (infarct detection) and microbial assays.
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e Weighing: Accurately weigh 100 mg of m-Tolyltetrazolium Red powder.

o Dissolution: Transfer to a suitable container wrapped in aluminum foil. Add 10 mL of
Phosphate Buffered Saline (PBS, pH 7.4) or distilled water.

o Note: The salt should dissolve readily. If turbidity persists, warm gently to 37°C in a water
bath. Do not boil.

» Sterilization: Pass the solution through a 0.22 um syringe filter into a sterile, light-protected
container.

o Critical: Tetrazolium salts are heat-labile. Filtration is the only acceptable sterilization
method.

Storage: Store at 4°C for up to 4 weeks. For longer storage, aliquot and freeze at -20°C.

Protocol B: High-Concentration Organic Stock (50
mg/mL)

Best for: High-throughput screening, long-term banking, or compounds with difficult aqueous
solubility.

» Weighing: Accurately weigh 500 mg of m-Tolyltetrazolium Red.
e Dissolution: Add 10 mL of anhydrous DMSO (Dimethyl Sulfoxide).

e Mixing: Vortex vigorously until completely dissolved. The solution should be clear and
yellow/orange.[7]

¢ Aliquot & Store: Dispense into amber vials (e.g., 500 L aliquots). Store at -20°C.

o Stability:[3][8][1][5][10] Stable for >6 months. Avoid repeated freeze-thaw cycles.

Quality Control & Validation

Before applying the stock to valuable samples, validate its integrity.

Visual Inspection
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e Pass: Solution is clear, colorless to pale yellow/orange.
o Fail: Solution is pink or red. This indicates auto-reduction (presence of formazan). Discard.

 Fail: Visible precipitate after warming. Indicates saturation or contamination.

Functional QC (Spectrophotometry)

Dilute the stock 1:100 in PBS and scan from 200 nm to 600 nm.
o Peak: Expect a strong absorbance in the UV range (~240-250 nm).

o Baseline: There should be negligible absorbance >450 nm (Visible Red region). If a peak
exists at ~485-500 nm, the stock has degraded.

Experimental Workflow
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Figure 2: Preparation Workflow. Step-by-step decision tree for agueous vs. organic stock
preparation.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13809543/docs?utm_src=pdf-body-img#application-note-preparation-and-handling-of-m-tolyltetrazolium-red-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13809543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Pink/Red Stock Solution

Auto-reduction due to light

exposure or high pH.

Discard. Prepare fresh in
slightly acidic vehicle if
necessary. Store in amber

glass.

Precipitation in Aqueous Stock

Concentration exceeds
solubility limit or solution is

cold.

Warm to 37°C. If persistent,
lower concentration to 5
mg/mL or use DMSO stock.
[11]

No Color Development in

Assay

Dead cells or insufficient

incubation time.

Use a positive control (known
viable cells). Extend incubation

(up to 4 hours).

Crystals in Frozen Stock

DMSO freezing artifact.

Thaw completely at RT and
vortex. Ensure no solids

remain before pipetting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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